![molecular formula C19H22N2O6 B4882435 3,4,5-triethoxy-N-(2-nitrophenyl)benzamide](/img/structure/B4882435.png)
3,4,5-triethoxy-N-(2-nitrophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4,5-triethoxy-N-(2-nitrophenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as TENB and is a member of the benzamide family.
Mechanism of Action
The mechanism of action of TENB is not fully understood, but studies have shown that it acts by inhibiting the activity of certain enzymes in cells. This inhibition leads to the disruption of normal cellular processes, ultimately leading to cell death.
Biochemical and Physiological Effects:
TENB has been shown to exhibit a range of biochemical and physiological effects. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of insect larvae, and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using TENB in lab experiments is its potency. Even at low concentrations, TENB exhibits significant effects on cells, making it a powerful tool for studying cellular processes. However, one of the limitations of using TENB is its potential toxicity. Careful handling and use of protective equipment are necessary to avoid exposure to this compound.
Future Directions
There are several future directions for research on TENB. One potential direction is the development of new anticancer drugs based on the structure of TENB. Another direction is the investigation of the mechanism of action of TENB, which could lead to the discovery of new cellular processes and targets for drug development. Additionally, further studies on the toxicity and safety of TENB are necessary to fully understand its potential applications.
Conclusion:
In conclusion, 3,4,5-triethoxy-N-(2-nitrophenyl)benzamide is a promising compound with potential applications in various fields of science. Its potency and ability to induce cell death make it a valuable tool for studying cellular processes and developing new drugs. Further research is necessary to fully understand the mechanism of action and potential applications of TENB.
Synthesis Methods
The synthesis of TENB involves the reaction of 2-nitroaniline with 3,4,5-triethoxybenzoyl chloride in the presence of a base. The reaction proceeds through an amide bond formation mechanism, yielding TENB as the final product. This method has been optimized to achieve high yields of TENB with high purity.
Scientific Research Applications
TENB has been extensively studied for its potential applications in various fields of science. One of the most promising applications of TENB is in the field of cancer research. Studies have shown that TENB exhibits potent cytotoxic effects on cancer cells, making it a potential candidate for the development of new anticancer drugs. TENB has also been studied for its potential use as an insecticide, due to its ability to inhibit the growth of insect larvae.
properties
IUPAC Name |
3,4,5-triethoxy-N-(2-nitrophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O6/c1-4-25-16-11-13(12-17(26-5-2)18(16)27-6-3)19(22)20-14-9-7-8-10-15(14)21(23)24/h7-12H,4-6H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMFPSSYWBSJBLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=CC=C2[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.